5-Aminopyridine-2-sulfonyl fluoride

• IUPAC Name: 5-aminopyridine-2-sulfonyl fluoride
• InChI: InChI=1S/C5H5FN2O2S/c6-11(9,10)5-2-1-4(7)3-8-5/h1-3H,7H2
• InChI Key: OYGMUZIYWQQOHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1N)S(=O)(=O)F
• Molecular Formula: C5H5FN2O2S
• Molecular Weight: 176.17 g/mol
• CAS RN: 2090368-76-4

Description

5-Aminopyridine-2-sulfonyl fluoride is a chemical compound that is part of the fluorinated pyridines family. It is commercially available and can be used for various applications.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as this compound, involves several methods. One method involves the reaction of the corresponding pyridine with F2/N2 in the presence of a strong acid. Another method involves the transformation of a hydrocarbon sulfonyl fluoride (R-SO2F) into the corresponding perfluoroalkyl sulfonyl fluoride (Rf-SO2F).

Chemical Reactions Analysis

Sulfonyl fluorides, such as this compound, have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science. They react with a range of nucleophiles, labeling multiple nucleophilic amino acid residues.

Scientific Research Applications

• Carbonic Anhydrase Inhibition

  • Research on benzolamide-like derivatives, including compounds related to 5-aminopyridine-2-sulfonyl fluoride, has demonstrated significant inhibitory effects on carbonic anhydrase isozymes I, II, and IV (Supuran, Ilies, & Scozzafava, 1998). These inhibitors have potential applications in medical imaging, particularly in positron emission tomography (PET).

• Synthesis of Aliphatic Sulfonyl Fluorides

  • A study introduced a method for the synthesis of aliphatic sulfonyl fluorides, a category under which this compound falls. This process is important for creating diverse compound libraries used in chemical biology and pharmacology (Xu et al., 2019).

• Radiochemical Applications

  • The compound 1-[3-(2-[18F]fluoropyridin-3-yloxy)propyl]pyrrole-2,5-dione, which is structurally related to this compound, has been used in the development of a new fluorine-18-labeled reagent for prosthetic labeling of peptides and proteins in PET imaging (de Bruin et al., 2005).

• Antimycobacterial Agents

  • Fluorine-containing 1,3,5-triazinyl sulfonamide derivatives, closely related to this compound, have shown promise as inhibitors of carbonic anhydrases from Mycobacterium tuberculosis. These inhibitors could potentially lead to new antimycobacterial agents (Ceruso et al., 2014).

• Synthesis of Heterocyclic Sulfonyl Fluorides

  • A [3 + 2] cycloaddition reaction was used to produce various useful pyrazolo[1,5-a]pyridinyl, pyrazolo[1,5-a]quinolinyl, and pyrazolo[5,1-a]isoquinolinyl sulfonyl fluorides, demonstrating the versatility of such compounds in medicinal chemistry (Wu & Qin, 2023).

• Affinity Labeling of Enzymes

  • Compounds such as fluorosulfonylbenzoyl derivatives, which are structurally similar to this compound, have been used for affinity labeling of enzymes. These compounds can form covalent bonds within active sites of enzymes, allowing for detailed biochemical studies (Colman et al., 1990).

• Chemical Modification of Polymers

  • The sulfonyl fluoride precursor of Nafion® ionomer was used in sol-gel reactions, demonstrating the potential of sulfonyl fluoride groups in modifying polymers and creating new materials (Greso et al., 1997).

Future Directions

The future directions of 5-Aminopyridine-2-sulfonyl fluoride research could involve the development of new synthetic methods for producing sulfonyl fluorides. There is also potential for the development of new agricultural products and pharmaceuticals that incorporate fluorine atoms into their structures.

Mechanism of Action

Target of Action

Fluorinated pyridines, a class of compounds to which 5-aminopyridine-2-sulfonyl fluoride belongs, are known to have interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of biologically active compounds .

Mode of Action

Fluorinated pyridines are generally less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .

Biochemical Pathways

Fluorinated pyridines are known to be involved in various biological applications .